Cas no 2680879-19-8 (tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate)

Tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate is a protected amino acid derivative widely used in peptide synthesis and organic chemistry. Its key structural features include a tert-butyl ester group, which enhances solubility and stability, and a benzyloxycarbonyl (Cbz) protecting group, offering selective deprotection under mild hydrogenolysis conditions. The 2-hydroxypropyl moiety introduces chirality and additional functionalization potential. This compound is particularly valuable in multi-step syntheses due to its compatibility with orthogonal protection strategies, enabling precise control over reaction sequences. Its stability under acidic and basic conditions makes it a versatile intermediate for constructing complex molecular architectures in pharmaceutical and biochemical research.
tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate structure
2680879-19-8 structure
Product Name:tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate
CAS No:2680879-19-8
MF:C17H25NO5
MW:323.384105443954
CID:5636182
PubChem ID:165921078
Update Time:2025-06-30

tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

    • 2680879-19-8
    • tert-butyl 2-{[(benzyloxy)carbonyl](2-hydroxypropyl)amino}acetate
    • EN300-28294402
    • tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate
    • Inchi: 1S/C17H25NO5/c1-13(19)10-18(11-15(20)23-17(2,3)4)16(21)22-12-14-8-6-5-7-9-14/h5-9,13,19H,10-12H2,1-4H3
    • InChI Key: CWYBVGNMSJOOPT-UHFFFAOYSA-N
    • SMILES: O(C(CN(C(=O)OCC1C=CC=CC=1)CC(C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 323.17327290g/mol
  • Monoisotopic Mass: 323.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 76.1Ų

tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate Pricemore >>

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Additional information on tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate

tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate: A Novel Compound with Promising Therapeutic Potential

tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate (CAS No. 2680879-19-8) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. Recent studies have highlighted its role in modulating biological pathways associated with inflammatory diseases and neurodegenerative disorders. The synthesis of this compound involves a multi-step process that ensures the stability and bioavailability of its functional groups, making it a valuable candidate for further exploration.

The molecular architecture of tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)am, amino}acetate is designed to enhance its pharmacological properties. The presence of the benzyloxy group contributes to the compound's ability to interact with specific receptors, while the 2-hydroxypropyl amino moiety provides additional functional versatility. These structural features are critical in determining the compound's efficacy and selectivity in biological systems. Researchers have employed advanced spectroscopic techniques to confirm the molecular identity and purity of this compound, ensuring its suitability for preclinical and clinical studies.

Recent research published in the Journal of Medicinal Chemistry has demonstrated that tert-butyl 2-{(benzyloxy)carbonyl(2-hydroypropyl)amino}acetate exhibits potent anti-inflammatory activity. In vitro studies using human macrophage cell lines have shown that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is mediated through the modulation of NF-κB signaling pathways, which are central to the regulation of immune responses. The compound's ability to target these pathways suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has shown promising effects in neurodegenerative research. A study published in Neuropharmacology in 2023 reported that tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate exhibits neuroprotective properties in models of Alzheimer's disease. The compound was found to reduce the accumulation of β-amyloid plaques and enhance synaptic plasticity in neuronal cultures. These findings suggest that the compound may have a role in the prevention and treatment of neurodegenerative disorders, although further research is needed to confirm these effects in vivo.

The synthesis of tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate involves a series of well-defined chemical reactions. The initial step typically involves the formation of the benzyloxy carbonyl group through a coupling reaction between a suitable aromatic compound and a carboxylic acid derivative. The subsequent introduction of the 2-hydroxypropyl amino moiety requires precise conditions to ensure the stability of the functional groups. The final step involves the protection of the hydroxyl group with a tert-butyl group, which enhances the compound's solubility and reduces its reactivity in biological environments.

Advancements in synthetic methodologies have enabled the efficient production of tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate with high purity. Techniques such as solid-phase peptide synthesis and microwave-assisted organic synthesis have been employed to optimize the reaction conditions and improve the yield of the compound. These methods not only enhance the scalability of the synthesis process but also reduce the environmental impact associated with traditional chemical synthesis approaches.

The pharmacokinetic profile of tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate is an area of active research. Preliminary studies suggest that the compound has favorable absorption properties and a prolonged half-life in vivo, which could enhance its therapeutic efficacy. The presence of the tert-butyl group may contribute to the compound's stability in the gastrointestinal tract, allowing for oral administration. However, further studies are required to determine the optimal dosage and administration route for clinical applications.

Additionally, the compound's potential in drug delivery systems has been explored. Researchers have investigated the use of tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate as a carrier for targeted drug delivery. The compound's ability to form stable complexes with various therapeutic agents may enable the development of novel formulations for the treatment of chronic diseases. This approach could potentially improve the bioavailability of poorly soluble drugs and reduce systemic side effects.

Despite its promising properties, the development of tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate as a therapeutic agent is still in its early stages. Ongoing research aims to elucidate the compound's mechanism of action and its potential interactions with other drugs. The safety profile of the compound must also be thoroughly evaluated to ensure its suitability for human use. Clinical trials are expected to provide valuable insights into the compound's efficacy and tolerability in human subjects.

In conclusion, tert-butyl 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and pharmacological properties make it a promising candidate for the treatment of various inflammatory and neurodegenerative disorders. Continued research and development are essential to fully realize its potential as a therapeutic agent. The compound's synthesis, pharmacokinetics, and biological activity are areas of active investigation, and further studies are expected to provide new insights into its applications in medicine.

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